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Compound of Interest

Compound Name: GAC0003A4

Cat. No.: B275180 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
GAC0003A4 is a rabbit polyclonal antibody designed for the detection of the STAT3 protein in

Western blot analysis. Signal Transducer and Activator of Transcription 3 (STAT3) is a critical

transcription factor involved in a multitude of cellular processes, including cell growth,

differentiation, and apoptosis.[1] Dysregulation of the STAT3 signaling pathway has been

implicated in various diseases, including cancer and inflammatory disorders, making it a key

target for research and drug development.[1][2] These application notes provide a detailed

protocol and expected results for the use of GAC0003A4 in Western blot analysis.
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Characteristic Specification

Product Name GAC0003A4

Target Protein STAT3

Host Species Rabbit

Clonality Polyclonal

Tested Applications Western Blot (WB)

Recommended Dilution 1:1000 - 1:2000

Storage
Store at -20°C. Avoid repeated freeze-thaw

cycles.

Signaling Pathway
The JAK-STAT signaling pathway is a principal mechanism for a wide array of cytokines and

growth factors to transduce signals from the cell membrane to the nucleus.[3] Upon cytokine or

growth factor binding to their cognate receptors, Janus kinases (JAKs) associated with the

receptor are activated and phosphorylate the receptor on tyrosine residues. This creates

docking sites for STAT proteins. STAT3 is then recruited to the phosphorylated receptor and is

itself phosphorylated by JAKs. Phosphorylated STAT3 forms homodimers or heterodimers with

other STAT proteins and translocates to the nucleus, where it binds to specific DNA sequences

to regulate the transcription of target genes involved in cell proliferation, survival, and

inflammation.[3]
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Sample Preparation
(Cell Lysis & Protein Quantification)

SDS-PAGE
(Protein Separation by Size)

Protein Transfer
(Gel to PVDF Membrane)

Blocking
(5% Milk or BSA in TBST)

Primary Antibody Incubation
(Anti-STAT3, GAC0003A4)

Washing
(3x with TBST)

Secondary Antibody Incubation
(HRP-conjugated)

Washing
(3x with TBST)

Detection
(ECL Substrate)

Imaging & Data Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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